Cas no 1247143-86-7 (1-tert-butyl-1H-1,2,4-triazol-5-amine)

• Product Name: 1-tert-butyl-1H-1,2,4-triazol-5-amine
• CAS No: 1247143-86-7
• MF: C₆H₁₂N₄
• MW: 140.186280250549
• MDL: MFCD16845175
• CID: 4580370
• PubChem ID: 62678660
• Update Time: 2025-06-13

1-tert-butyl-1H-1,2,4-triazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 1-tert-butyl-1H-1,2,4-triazol-5-amine

• MDL： MFCD16845175
• Inchi： 1S/C6H12N4/c1-6(2,3)10-5(7)8-4-9-10/h4H,1-3H3,(H2,7,8,9)
• InChI Key： CTVKXSFYBWIMAL-UHFFFAOYSA-N
• SMILES： N1(C(C)(C)C)C(N)=NC=N1

1-tert-butyl-1H-1,2,4-triazol-5-amine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-tert-butyl-1H-1,2,4-triazol-5-amine

Research Briefing on 1-tert-butyl-1H-1,2,4-triazol-5-amine (CAS: 1247143-86-7): Recent Advances and Applications in Chemical Biology and Medicine

1-tert-butyl-1H-1,2,4-triazol-5-amine (CAS: 1247143-86-7) is a triazole derivative that has garnered significant attention in recent years due to its potential applications in chemical biology and medicinal chemistry. This compound, characterized by its tert-butyl group and 1,2,4-triazole core, has been explored for its role as a versatile building block in drug discovery and as a key intermediate in the synthesis of bioactive molecules. Recent studies have highlighted its utility in the development of kinase inhibitors, antimicrobial agents, and other therapeutic candidates, making it a focal point of contemporary research.

One of the most notable advancements involving 1-tert-butyl-1H-1,2,4-triazol-5-amine is its incorporation into the design of kinase inhibitors. Kinases play a critical role in cellular signaling pathways, and their dysregulation is implicated in various diseases, including cancer and inflammatory disorders. Researchers have utilized the triazole scaffold of this compound to develop selective inhibitors targeting specific kinases, such as JAK2 and EGFR. These inhibitors have demonstrated promising preclinical efficacy, with some candidates advancing to early-stage clinical trials. The structural flexibility of 1-tert-butyl-1H-1,2,4-triazol-5-amine allows for modifications that enhance binding affinity and selectivity, addressing challenges associated with off-target effects.

In addition to its role in kinase inhibition, 1-tert-butyl-1H-1,2,4-triazol-5-amine has been investigated for its antimicrobial properties. Recent studies have explored its derivatives as potential agents against drug-resistant bacterial and fungal strains. For instance, modifications to the triazole core have yielded compounds with enhanced activity against methicillin-resistant Staphylococcus aureus (MRSA) and Candida albicans. These findings underscore the compound's potential as a scaffold for developing novel antimicrobial therapies, particularly in the face of rising antibiotic resistance.

The synthetic versatility of 1-tert-butyl-1H-1,2,4-triazol-5-amine has also been leveraged in the development of PROTACs (Proteolysis Targeting Chimeras). PROTACs are bifunctional molecules that target specific proteins for degradation via the ubiquitin-proteasome system. Researchers have incorporated this triazole derivative into PROTAC designs to improve pharmacokinetic properties and target engagement. Early results suggest that these molecules exhibit enhanced degradation efficiency and reduced toxicity, paving the way for their use in targeted protein degradation strategies.

Despite these promising developments, challenges remain in the optimization of 1-tert-butyl-1H-1,2,4-triazol-5-amine-based compounds. Issues such as metabolic stability, solubility, and bioavailability need to be addressed to facilitate their transition from bench to bedside. Ongoing research is focused on structural refinements and formulation strategies to overcome these hurdles. Collaborative efforts between academia and industry are expected to accelerate the translation of these findings into clinically viable therapeutics.

In conclusion, 1-tert-butyl-1H-1,2,4-triazol-5-amine (CAS: 1247143-86-7) represents a valuable scaffold in chemical biology and medicinal chemistry. Its applications span kinase inhibition, antimicrobial therapy, and targeted protein degradation, highlighting its versatility and potential impact on drug discovery. As research continues to unravel its full potential, this compound is poised to play a pivotal role in addressing unmet medical needs and advancing therapeutic innovation.